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Compound of Interest

Compound Name: 2-Methyl-2-nitropropane

Cat. No.: B1294617

An In-depth Technical Guide to 2-Methyl-2-
nitropropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, properties, synthesis, and
reactivity of 2-Methyl-2-nitropropane, a valuable building block in organic synthesis.

Molecular Structure and Identification

2-Methyl-2-nitropropane, also known as tert-nitrobutane, is a tertiary nitroalkane. Its structure
is characterized by a nitro group attached to a tertiary butyl group.

Molecular Formula: CaHoNO2[1]
Molar Mass: 103.12 g/mol [1]
CAS Registry Number: 594-70-7[1]

Synonyms: tert-Nitrobutane, 2-Nitroisobutane, Trimethylnitromethane[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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